1-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-3-methyl-thiourea

• IUPAC Name: 1-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]-3-methylthiourea
• InChI: InChI=1S/C8H7ClF3N3S/c1-13-7(16)15-6-3-4(8(10,11)12)2-5(9)14-6/h2-3H,1H3,(H2,13,14,15,16)
• InChI Key: LTNJZAZIJWOQHS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NC1=NC(=CC(=C1)C(F)(F)F)Cl
• Molecular Formula: C8H7ClF3N3S
• Molecular Weight: 269.68 g/mol

Description

1-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-3-methyl-thiourea is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the pyridine family and is characterized by its unique chemical structure, which makes it an ideal candidate for various biological studies.

Scientific Research Applications

Coordination Chemistry and Structural Analysis

Coordination Behaviour and Electrochemical Properties : The research by Saad et al. (2012) explores the coordination behavior of a novel bisthiourea tripodal ligand, including 1-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-3-methyl-thiourea derivatives, and their complexes with transition metal ions. These complexes exhibit diverse geometries based on the metal ion, demonstrating the ligand’s versatility in forming coordination compounds with potential applications in catalysis and materials science Saad et al., 2012.

Molecular Docking and DNA Binding

Molecular Docking, DNA Binding, and Cytotoxicity Studies : Mushtaque et al. (2016) synthesized a compound related to 1-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-3-methyl-thiourea and investigated its DNA binding properties, cytotoxicity, and molecular docking against B-DNA. The study provides insights into the compound's potential for therapeutic applications, highlighting the importance of structural analysis in drug discovery Mushtaque et al., 2016.

Synthesis Methodologies and Chemical Reactions

Synthesis and Characterization of Derivatives : The work by Deady et al. (2002) on the synthesis of pyridinylthiobarbituric acids from N-(pyridin-3-yl) and -4-yl thiourea derivatives underscores the chemical versatility of thioureas in synthesizing heterocyclic compounds. This research contributes to the broader understanding of thiourea-based reactions and their potential in creating novel compounds with various applications Deady et al., 2002.

Anticorrosive Properties and Materials Science

Anticorrosive Properties in Materials Science : Zhang et al. (2018) studied the anticorrosive properties of 1-(2-pyridyl)-2-thiourea derivatives, showcasing their effectiveness as corrosion inhibitors for mild steel in acidic medium. This research has implications for the development of new materials with enhanced durability and corrosion resistance, highlighting the practical applications of thiourea derivatives in materials science Zhang et al., 2018.